Cas no 61579-94-0 (4H-1-Benzopyran-4-one, 5,6,7,8-tetrahydro-2,3-diphenyl-)
61579-94-0 structure
Product Name:4H-1-Benzopyran-4-one, 5,6,7,8-tetrahydro-2,3-diphenyl-
CAS No:61579-94-0
MF:C21H18O2
MW:302.366425991058
CID:474086
PubChem ID:12307434
Update Time:2025-04-19
4H-1-Benzopyran-4-one, 5,6,7,8-tetrahydro-2,3-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one, 5,6,7,8-tetrahydro-2,3-diphenyl-
- 2,3-diphenyl-5,6,7,8-tetrahydrochromen-4-one
- DTXSID10486932
- 61579-94-0
-
- Inchi: 1S/C21H18O2/c22-20-17-13-7-8-14-18(17)23-21(16-11-5-2-6-12-16)19(20)15-9-3-1-4-10-15/h1-6,9-12H,7-8,13-14H2
- InChI Key: VALUVEYCAFHTHO-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C(C2=C1CCCC2)=O
Computed Properties
- Exact Mass: 302.13074
- Monoisotopic Mass: 302.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 528
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
4H-1-Benzopyran-4-one, 5,6,7,8-tetrahydro-2,3-diphenyl- Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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